Cas no 926247-69-0 (5-Methyl-1-5-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-4-carboxylic Acid)

• Product Name: 5-Methyl-1-5-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-4-carboxylic Acid
• CAS No: 926247-69-0
• MF: C₁₁H₈F₃N₃O₂
• MW: 271.195332527161
• CID: 3155264
• PubChem ID: 16227845
• Update Time: 2025-10-08

5-Methyl-1-5-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylic acid
• AKOS000127165
• 5-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylicacid
• SCHEMBL15167512
• 5-METHYL-1-[5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]PYRAZOLE-4-CARBOXYLIC ACID
• Z235345359
• G36989
• CS-0244071
• 926247-69-0
• 827-666-2
• 5-methyl-1-(5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• EN300-27168
• 5-Methyl-1-5-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-4-carboxylic Acid

• Inchi： 1S/C11H8F3N3O2/c1-6-8(10(18)19)5-16-17(6)9-3-2-7(4-15-9)11(12,13)14/h2-5H,1H3,(H,18,19)
• InChI Key： QWUOVGDXFAZAAB-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)N1C(C)=C(C(=O)O)C=N1)(F)F

Computed Properties

• Exact Mass: 271.05686099Da
• Monoisotopic Mass: 271.05686099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68Ų

5-Methyl-1-5-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Methyl-1-5-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-4-carboxylic Acid

Comprehensive Overview of 5-Methyl-1-(5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid (CAS No. 926247-69-0)

5-Methyl-1-(5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid (CAS No. 926247-69-0) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrazole core with a trifluoromethylpyridine moiety, making it a versatile intermediate for drug discovery and material science applications. Its carboxylic acid functionality further enhances its reactivity, enabling derivatization for targeted applications.

In recent years, the demand for trifluoromethylated compounds like CAS 926247-69-0 has surged, driven by their enhanced bioavailability and metabolic stability in medicinal chemistry. Researchers frequently search for "5-Methyl-1H-pyrazole-4-carboxylic acid derivatives" or "trifluoromethylpyridine synthesis" to explore novel synthetic routes. This compound’s pyridine-pyrazole hybrid structure aligns with trends in fragment-based drug design, addressing challenges in kinase inhibition and anti-inflammatory therapeutics.

The synthesis of 926247-69-0 typically involves multi-step reactions, including condensation and cyclization, with yields optimized through palladium-catalyzed cross-coupling or microwave-assisted techniques. Analytical methods such as HPLC and NMR are critical for purity validation, as impurities can impact downstream applications. Environmental and regulatory considerations also shape its use, with green chemistry principles increasingly applied to reduce waste in its production.

From an industrial perspective, CAS 926247-69-0 is pivotal in developing crop protection agents, leveraging its heterocyclic scaffold to target pest-specific enzymes. Patent analyses reveal its incorporation into herbicides and fungicides, reflecting broader agrochemical innovations. Meanwhile, its role in PET imaging probes and small-molecule inhibitors underscores its cross-disciplinary relevance.

Future research directions may focus on structure-activity relationship (SAR) studies to optimize this compound’s efficacy while minimizing off-target effects. Collaborative efforts between academia and industry continue to explore its potential in precision medicine and sustainable agriculture, ensuring its prominence in scientific literature and commercial pipelines.